Cas no 130753-04-7 (5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI))
130753-04-7 structure
Product Name:5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI)
CAS No:130753-04-7
MF:C16H26N5O7P
MW:431.380704402924
CID:179668
PubChem ID:452564
Update Time:2025-04-19
5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI)
- [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dipropyl phosphate
- DTXSID70156725
- 3'-Azidothymidine-5'-dipropyl phosphate
- [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dipropyl phosphate
- 130753-04-7
- 5'-diPrPO4 AZT
- 5'-Thymidylic acid, 3'-azido-3'-deoxy-, dipropyl ester
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- Inchi: 1S/C16H26N5O7P/c1-4-6-25-29(24,26-7-5-2)27-10-13-12(19-20-17)8-14(28-13)21-9-11(3)15(22)18-16(21)23/h9,12-14H,4-8,10H2,1-3H3,(H,18,22,23)/t12-,13+,14+/m0/s1
- InChI Key: DGDLYXYFBAJJJY-BFHYXJOUSA-N
- SMILES: P(=O)(OCCC)(OCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 431.15718
- Monoisotopic Mass: 431.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 11
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 152.16
- LogP: 2.65436
5'-Thymidylic acid,3'-azido-3'-deoxy-, dipropyl ester (9CI) Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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